Cas no 2229157-10-0 (2-fluoro-4-(1H-indol-3-yl)butan-1-amine)

• Product Name: 2-fluoro-4-(1H-indol-3-yl)butan-1-amine
• CAS No: 2229157-10-0
• MF: C₁₂H₁₅FN₂
• MW: 206.259306192398
• CID: 6000300
• PubChem ID: 165627368
• Update Time: 2025-10-20

2-fluoro-4-(1H-indol-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(1H-indol-3-yl)butan-1-amine
• EN300-1790996
• 2229157-10-0

• Inchi： 1S/C12H15FN2/c13-10(7-14)6-5-9-8-15-12-4-2-1-3-11(9)12/h1-4,8,10,15H,5-7,14H2
• InChI Key： GHEPCBAASBSJPJ-UHFFFAOYSA-N
• SMILES： FC(CN)CCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 206.12192665g/mol
• Monoisotopic Mass: 206.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.8Ų

Additional information on 2-fluoro-4-(1H-indol-3-yl)butan-1-amine

2-Fluoro-4-(1H-Indol-3-yl)butan-1-amine: An Emerging Compound in Medicinal Chemistry

2-Fluoro-4-(1H-indol-3-yl)butan-1-amine (CAS No. 2229157-10-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The presence of a fluoro group and an indole moiety in its structure makes it a promising candidate for various pharmacological studies.

The chemical structure of 2-fluoro-4-(1H-indol-3-yl)butan-1-amine consists of a butyl chain with a fluoro substituent at the second carbon and an indole ring attached at the fourth carbon. The fluoro group introduces additional stability and lipophilicity to the molecule, which can enhance its ability to cross biological membranes and improve its bioavailability. The indole ring, on the other hand, is a common motif in many biologically active compounds, contributing to the compound's potential for interacting with various receptors and enzymes.

Recent research has focused on the pharmacological properties of 2-fluoro-4-(1H-indol-3-yl)butan-1-amine. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-fluoro-4-(1H-indol-3-yl)butan-1-amine has also been investigated for its potential neuroprotective effects. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis, making it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The mechanism of action is thought to involve the modulation of intracellular signaling pathways that regulate cell survival and death.

The synthesis of 2-fluoro-4-(1H-indol-3-yl)butan-1-amine has been optimized using modern synthetic methods, ensuring high yields and purity. One common synthetic route involves the reaction of 4-bromo-butanoic acid with 3-indole boronic acid in the presence of a palladium catalyst, followed by reduction and fluorination steps. This approach allows for the efficient production of the compound on both laboratory and industrial scales.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-fluoro-4-(1H-indol-3-yl)butan-1-amine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

In conclusion, 2-fluoro-4-(1H-indol-3-yl)butan-1-amine (CAS No. 2229157-10-0) represents an exciting new frontier in medicinal chemistry. Its unique chemical structure and promising pharmacological properties make it a valuable candidate for further research and development. As more studies are conducted, it is likely that this compound will find applications in a wide range of therapeutic areas, contributing to advancements in healthcare and medicine.